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Compound of Interest

Compound Name: RH 795

Cat. No.: B15553039

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the fluorescent dye RH 795, including operational and disposal

protocols to foster a secure research environment.

Chemical Identifier:

Name: RH 795

Synonym: N-(4-Sulfobutyl)-4-(4-(dipentylamino)styryl)pyridinium, inner salt

CAS Number: 172807-13-5

1. Hazard Assessment and Personal Protective Equipment (PPE)

The toxicological properties of RH 795 are not fully characterized, with some sources listing its

toxicity as "Unknown" while others indicate low acute toxicity.[1][2] Therefore, a cautious

approach is essential, and all personnel should handle the substance as potentially harmful.[1]

Engineering Controls:
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A well-ventilated area is crucial.

When handling the powdered form of the dye, a chemical fume hood is recommended to

avoid inhalation of dust particles.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent

exposure through inhalation, skin, or eye contact.

PPE Category Item Specification Rationale

Hand Protection Gloves Nitrile, disposable

Prevents skin contact.

Should be changed

immediately if

contaminated.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-rated

Protects eyes from

splashes and airborne

particles.

Body Protection Laboratory Coat Standard

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the solid dye

outside of a fume

hood to prevent

inhalation of dust.

2. Step-by-Step Handling and Experimental Protocol

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store RH 795 in a cool, dry, and dark place, at or below -20°C.[3]

Keep the container tightly sealed to prevent degradation.
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Preparation of Stock Solution:

Bring the vial of RH 795 to room temperature before opening.

Work in a chemical fume hood, especially when handling the powdered form.

Prepare the desired concentration by dissolving the dye in an appropriate solvent, such as

water.[2]

Cap the vial tightly and vortex briefly to ensure complete dissolution.

Label the stock solution clearly with the chemical name, concentration, solvent, and date of

preparation.

Store the stock solution protected from light at the recommended temperature.

Use in Experiments:

When diluting the stock solution to working concentrations, continue to wear all

recommended PPE.

Handle all solutions containing RH 795 with care to avoid splashes and aerosol generation.

After use, decontaminate all work surfaces with an appropriate cleaning agent.

3. Disposal Plan

Proper disposal of RH 795 and contaminated materials is critical to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation:

Solid Waste: Used gloves, weigh paper, and other contaminated disposable items should be

placed in a designated, sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of RH 795 should be collected in a clearly labeled,

sealed hazardous waste container. Do not pour down the drain.
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Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal.

Ensure all waste containers are properly labeled with the contents, including the full chemical

name and any solvents used.

4. Emergency Procedures

In the event of an exposure or spill, follow these immediate steps:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical advice if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention immediately.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1]

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. For larger spills, evacuate the area and

contact your institution's EHS department.
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Caption: Workflow for the safe handling of RH 795 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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